Cas no 2229592-69-0 (3-4-hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid)

• Product Name: 3-4-hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid
• CAS No: 2229592-69-0
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• CID: 6597978
• PubChem ID: 137734251
• Update Time: 2025-05-21

3-4-hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid
• 3-[4-hydroxy-3-(methoxycarbonyl)phenyl]-2-oxopropanoic acid
• EN300-1799469
• 2229592-69-0

• Inchi： 1S/C11H10O6/c1-17-11(16)7-4-6(2-3-8(7)12)5-9(13)10(14)15/h2-4,12H,5H2,1H3,(H,14,15)
• InChI Key： CDIKUGBLMLGCIU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 238.04773803g/mol
• Monoisotopic Mass: 238.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-4-hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid

3-4-Hydroxy-3-(Methoxycarbonyl)Phenyl-2-Oxopropanoic Acid: A Comprehensive Overview

3-4-Hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid, identified by the CAS number 2229592-69-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of 3-4-hydroxy derivatives has been a focal point in understanding their bioactivity. The presence of the methoxycarbonyl group and the phenyl ring contributes to its stability and reactivity. Researchers have explored the synthesis of this compound through various methods, including multi-component reactions and enzymatic catalysis, which have improved its yield and purity.

In terms of chemical properties, 3-(methoxycarbonyl)phenyl derivatives exhibit a high degree of solubility in organic solvents, which is advantageous for their use in pharmaceutical formulations. Recent advancements in computational chemistry have allowed for precise modeling of the compound's interaction with biological targets, such as enzymes and receptors. These studies have provided insights into its potential as an inhibitor of certain enzymes, which could be pivotal in treating metabolic disorders.

The synthesis of 2-oxopropanoic acid derivatives has been optimized to meet the demands of large-scale production. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to enhance reaction efficiency. These methods not only reduce production costs but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

Recent research has also focused on the biological evaluation of this compound. Studies conducted in vitro have demonstrated its ability to modulate cellular signaling pathways, suggesting potential applications in anti-inflammatory and anti-cancer therapies. Furthermore, its compatibility with existing drug delivery systems has been explored, paving the way for innovative therapeutic strategies.

In conclusion, 3-4-hydroxy-3-(methoxycarbonyl)phenyl-2-oxopropanoic acid represents a promising compound with diverse applications across multiple disciplines. Its structural versatility and bioactivity make it a valuable addition to the arsenal of compounds used in modern medicine and materials science. As research continues to unfold, this compound is expected to play an increasingly significant role in addressing complex scientific challenges.